Cas no 940860-26-4 (1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone)

• Product Name: 1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone
• CAS No: 940860-26-4
• Molecular Formula: C₁₃H₁₄N₃O₃F₃
• Molecular Weight: 317.26376
• CID: 69606
• PubChem ID: 17462413

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Properties

Names and Identifiers

• 1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone
• 1-[4-[4-Nitro-3-(trifluoromethyl)phenyl]-1-piperazinyl]ethanone
• AKOS034154707
• 1-[4-[4-nitro-3-(trifluoromethyl)phenyl]piperazin-1-yl]ethanone
• 940860-26-4
• Z31212590
• 1-(4-(4-nitro-3-(trifluoromethyl)phenyl)-1-piperazinyl)ethanone
• SJCCKUWOXABENF-UHFFFAOYSA-N

• InChIKey： ZWLPQXACQVAGHF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14F3N3O3/c1-9(20)17-4-6-18(7-5-17)12-3-2-10(19(21)22)8-11(12)13(14,15)16/h2-3,8H,4-7H2,1H3
• SMILES： [N+](C1C=CC(N2CCN(C(=O)C)CC2)=C(C(F)(F)F)C=1)([O-])=O

Computed Properties

• Exact Mass: 317.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 317.09872580g/mol
• Heavy Atom Count: 22
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• LogP: 2.80820
• PSA: 69.37000
• Refractive Index: 1.529
• Boiling Point: 486.9°C at 760 mmHg
• Flash Point: 248.3°C
• Density: 1.383

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Security Information

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%